Cas no 785713-67-9 (Pyridazinium, 1-(2-oxo-2-phenylethyl)-)

Pyridazinium, 1-(2-oxo-2-phenylethyl)- structure
785713-67-9 structure
Product Name:Pyridazinium, 1-(2-oxo-2-phenylethyl)-
CAS No:785713-67-9
MF:C12H11N2O
MW:199.228542566299
CID:530476
PubChem ID:6405714
Update Time:2025-04-19

Pyridazinium, 1-(2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyridazinium, 1-(2-oxo-2-phenylethyl)-
    • 1-phenyl-2-pyridazin-1-ium-1-ylethanone
    • 1-(2-oxo-2-phenylethyl)pyridazin-1-ium
    • AQ-405/40165580
    • CHEMBL1620138
    • DTXSID90423340
    • 785713-67-9
    • Inchi: 1S/C12H11N2O/c15-12(11-6-2-1-3-7-11)10-14-9-5-4-8-13-14/h1-9H,10H2/q+1
    • InChI Key: ZYVQTKBBWVJLQR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C[N+]1C=CC=CN=1

Computed Properties

  • Exact Mass: 199.087137979g/mol
  • Monoisotopic Mass: 199.087137979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33.8Ų
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